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Compound of Interest

Compound Name: 6-O-Vanilloylajugol

Cat. No.: B169424 Get Quote

For Immediate Release

This technical guide provides a comprehensive literature review on the discovery, isolation, and

characterization of the iridoid glycoside, 6-O-Vanilloylajugol. This document is intended for

researchers, scientists, and drug development professionals interested in the phytochemical

landscape of medicinal plants and the potential of novel natural products.

Introduction
6-O-Vanilloylajugol is a naturally occurring iridoid glycoside. Iridoids are a class of

monoterpenoids known for their diverse biological activities and are often found in medicinal

plants. The structure of 6-O-Vanilloylajugol is characterized by an ajugol core esterified with a

vanilloyl group at the 6-position. This compound has been identified as a constituent of at least

two medicinal plants: Buddleja officinalis and Rehmannia glutinosa.

Discovery and Isolation
The initial discovery of 6-O-Vanilloylajugol can be traced back to phytochemical investigations

of Rehmannia glutinosa, a plant widely used in traditional Chinese medicine. A 2010 review on

the phytochemistry of Rehmannia glutinosa by Biren N. Shah, et al., cites a 1990 publication by

M. Yoshikawa, et al., in the Chemical & Pharmaceutical Bulletin as a key reference for this

compound. Subsequent studies have also reported its presence in Buddleja officinalis.
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While the full experimental details from the original discovery paper by Yoshikawa et al. are not

widely available in current databases, a general workflow for the isolation of such iridoid

glycosides can be inferred from standard phytochemical practices.

General Experimental Workflow for Isolation
The isolation of iridoid glycosides like 6-O-Vanilloylajugol typically involves a multi-step

process aimed at separating the compound from a complex plant matrix.

Plant Material
(e.g., roots of Rehmannia glutinosa)

Extraction
(e.g., with Methanol)

Solvent Partitioning
(e.g., n-Hexane, Ethyl Acetate, n-Butanol)

Column Chromatography
(e.g., Silica Gel, ODS) Preparative HPLC Pure 6-O-Vanilloylajugol

Click to download full resolution via product page

Figure 1: Generalized workflow for the isolation of 6-O-Vanilloylajugol.

Structural Elucidation
The determination of the chemical structure of 6-O-Vanilloylajugol would have relied on a

combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and

Mass Spectrometry (MS).

Spectroscopic Data
While the specific spectral data from the original publication remains to be fully accessed, the

expected data for 6-O-Vanilloylajugol is summarized below. This data is crucial for the

unambiguous identification of the compound.
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Technique Parameter Expected Information

Mass Spectrometry (MS) Molecular Ion Peak
Determination of the molecular

weight (C₂₃H₃₀O₁₂)

Fragmentation Pattern
Information on the ajugol and

vanilloyl moieties

¹H NMR Chemical Shifts

Reveals the number and

electronic environment of

protons

Coupling Constants
Provides information on the

connectivity of protons

¹³C NMR Chemical Shifts
Indicates the number and

types of carbon atoms

2D NMR (COSY, HSQC,

HMBC)
Correlation Peaks

Establishes the complete

connectivity of the molecule

Physicochemical Properties
Based on available information from chemical suppliers and databases, the key

physicochemical properties of 6-O-Vanilloylajugol are presented in the following table.

Property Value Source

CAS Number 124168-04-3 Chemical Abstract Service

Molecular Formula C₂₃H₃₀O₁₂

Molecular Weight 498.48 g/mol

Appearance Powder ALB Technology[1]

Purity
>95% (as a reference

standard)
ALB Technology[1]

Class
Iridoid Glycoside, Hydrolyzable

Tannin
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Biological Activity
Preliminary information suggests that 6-O-Vanilloylajugol possesses antioxidant properties.

One supplier, TargetMol, indicates that the compound demonstrates scavenging activity against

the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical. This is consistent with the known antioxidant

activities of phenolic compounds, such as the vanilloyl moiety present in this molecule. The

broader biological activity profile of 6-O-Vanilloylajugol warrants further investigation.

Conclusion
6-O-Vanilloylajugol is an iridoid glycoside of interest that has been isolated from the medicinal

plants Rehmannia glutinosa and Buddleja officinalis. While the initial discovery dates back to

1990, detailed experimental data from the primary literature is not readily accessible in modern

databases. This technical guide provides a summary of the currently available information and

outlines the general methodologies that would have been employed for its discovery and

characterization. Further research to fully elucidate the bioactivity and therapeutic potential of

this compound is encouraged.

Future Directions
To advance the understanding of 6-O-Vanilloylajugol, the following steps are recommended:
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Acquire Original 1990 Publication

Extract Detailed Experimental Data

Re-isolate and Confirm Structure

Comprehensive Biological Screening

Structure-Activity Relationship Studies

Click to download full resolution via product page

Figure 2: Logical flow for future research on 6-O-Vanilloylajugol.

By following these steps, the scientific community can build upon the initial discovery of 6-O-
Vanilloylajugol and explore its full potential in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b169424#literature-review-on-the-discovery-of-6-o-
vanilloylajugol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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